(Pentan-3-yl)[2-(piperidin-1-yl)ethyl]amine

• Molecular Formula: C12H26N2
• Molecular Weight: 198.35 g/mol
• SMILES: CCC(CC)NCCN1CCCCC1
• InChI: InChI=1S/C12H26N2/c1-3-12(4-2)13-8-11-14-9-6-5-7-10-14/h12-13H,3-11H2,1-2H3
• InChIKey: CCJDOFZVEJOYMF-UHFFFAOYSA-N

(Pentan-3-yl)[2-(piperidin-1-yl)ethyl]amine: Procurement & Physicochemical Profile

(Pentan-3-yl)[2-(piperidin-1-yl)ethyl]amine is a synthetic secondary amine belonging to the N-alkyl-2-(piperidin-1-yl)ethanamine class (C12H26N2, MW 198.35 g/mol), commercially available at 95–98% purity from multiple vendors . It features a piperidine ring linked via an ethylene spacer to a secondary amine bearing a branched pentan-3-yl (1-ethylpropyl) substituent. This branching pattern confers a calculated logP of 2.2505, positioning it in an intermediate lipophilicity window relative to its lower (isopropyl, sec-butyl) and higher (branched hexyl) homologs . The compound serves as a versatile building block in medicinal chemistry, particularly for CNS-targeted programs, and belongs to a chemotype explored as T-type calcium channel blockers with demonstrated in vivo antinociceptive efficacy in neuropathic pain models [1].

1 CNS-targeted medicinal chemistry building block

2 Branched pentan-3-yl N-substitution for steric profiling

3 Intermediate lipophilicity window; multi-vendor 95–98% purity

• [1] Lee JH et al. (2014). Synthesis and biological evaluation of 1-(isoxazol-5-ylmethylaminoethyl)-4-phenyl tetrahydropyridine and piperidine derivatives as potent T-type calcium channel blockers with antinociceptive effect in a neuropathic pain model. European Journal of Medicinal Chemistry, 74:246-257. PMID: 24480356. View Source

Why (Pentan-3-yl)[2-(piperidin-1-yl)ethyl]amine Differs from Shorter-Chain Analogs

Within the N-alkyl-2-(piperidin-1-yl)ethanamine series, the N-alkyl substituent exerts a controlling influence on both lipophilicity and steric bulk, which are critical determinants of membrane permeability, target engagement, and metabolic stability [1]. The pentan-3-yl branched chain increases logP by approximately 0.78 log units relative to the propan-2-yl analog (logP 1.4703) and 0.39 log units over the butan-2-yl analog (logP 1.8604), while simultaneously introducing greater conformational constraint through branching at the 3-position . These differences are pharmacokinetically meaningful: a ΔlogP of ~0.4–0.8 can shift CNS permeability and off-target binding profiles sufficiently to alter in vivo efficacy. Generic substitution with a different alkyl chain length or branching pattern therefore risks changing not only potency but also ADME properties, tissue distribution, and selectivity in biological assays.

Lipophilicity shift A logP increase of ~0.4–0.8 units relative to shorter-chain analogs may shift membrane permeability and off-target binding profiles.

Branching architecture mismatch Symmetric 1-ethylpropyl branching creates steric bulk that may not transfer to sec-butyl or linear chains, potentially altering target engagement.

Supply and purity variance Shorter-chain analogs may have limited vendor availability or lower purity grades, which can affect assay reproducibility and procurement continuity.

• [1] Lee JH et al. (2014). Synthesis and biological evaluation of 1-(isoxazol-5-ylmethylaminoethyl)-4-phenyl tetrahydropyridine and piperidine derivatives as potent T-type calcium channel blockers with antinociceptive effect in a neuropathic pain model. European Journal of Medicinal Chemistry, 74:246-257. PMID: 24480356. View Source

Quantitative Evidence: (Pentan-3-yl)[2-(piperidin-1-yl)ethyl]amine vs. Closest Analogs

Lipophilicity (cLogP) Difference from Analogs

The target compound exhibits a calculated logP (cLogP) of 2.2505, which is 0.78 log units higher than the propan-2-yl analog (cLogP 1.4703) and 0.39 log units higher than the butan-2-yl analog (cLogP 1.8604) . This progressive lipophilicity increase follows the addition of methylene units and branching, placing the pentan-3-yl compound in the logP 2–3 range often associated with optimal oral absorption and CNS penetration according to Lipinski's and related drug-likeness guidelines.

cLogP vs. Analogs

Data to verify

ΔcLogP = +0.78 (vs C3) / +0.39 (vs C4); target cLogP 2.2505

Supports lipophilicity-dependent property screening

Vendor computational prediction; experimental logD/logP validation recommended

Evidence Dimension	Calculated partition coefficient (cLogP)
Target Compound Data	cLogP = 2.2505
Comparator Or Baseline	Propan-2-yl analog: cLogP = 1.4703; Butan-2-yl analog: cLogP = 1.8604
Quantified Difference	ΔcLogP = +0.78 (vs. C3); ΔcLogP = +0.39 (vs. C4)
Conditions	Computational prediction (fragment-based method) as reported by vendor computational chemistry datasheets

Why This Matters

Lipophilicity differences of this magnitude directly affect passive membrane permeability, plasma protein binding, and volume of distribution, making the pentan-3-yl compound the preferred choice when higher logP (without exceeding drug-like thresholds) is desired.

Molecular Weight & Rotatable Bond Differentiation

The target compound has a molecular weight of 198.35 g/mol and 6 rotatable bonds, compared to 170.30 g/mol (4 rotatable bonds) for the propan-2-yl analog and 184.32 g/mol (5 rotatable bonds) for the butan-2-yl analog . The molecular weight falls well within the ≤500 Da rule-of-five cutoff, while the increased rotatable bond count (6 vs. 4–5) offers greater conformational flexibility that may enhance induced-fit binding to certain protein targets.

MW & Rot. Bonds

Reported

MW 198.35 g/mol, 6 rotatable bonds; vs. 170.30 (C3), 184.32 (C4)

May support conformational flexibility evaluation

Standard molecular property data; experimental confirmation advised

Evidence Dimension	Molecular weight and rotatable bond count
Target Compound Data	MW = 198.35 g/mol; Rotatable bonds = 6
Comparator Or Baseline	Propan-2-yl analog: MW = 170.30 g/mol, Rot. bonds = 4; Butan-2-yl analog: MW = 184.32 g/mol, Rot. bonds = 5
Quantified Difference	ΔMW = +28.05 (vs. C3), +14.03 (vs. C4); ΔRot. bonds = +2 (vs. C3), +1 (vs. C4)
Conditions	Standard molecular property data from vendor databases and Chemsrc

Why This Matters

The 198 g/mol MW and 6 rotatable bonds represent a balanced midpoint between excessive rigidity (which limits target adaptability) and excessive flexibility (which incurs entropic penalties upon binding), supporting its selection for fragment-based or lead-optimization campaigns.

Pentan-3-yl Branching Architecture vs. Linear Analogs

The pentan-3-yl (1-ethylpropyl) substituent is symmetric around the attachment point, creating a steric profile that differs from the sec-butyl (butan-2-yl) and the 2-methylpentan-3-yl or linear pentyl isomers. While direct quantitative steric parameters (e.g., Taft Es or Charton ν values) are not reported in public databases for this specific series, the branching pattern at the 3-position generates a more centrally distributed steric bulk compared to the terminal branching of butan-2-yl or the asymmetric 2-methyl substitution patterns available in commercial libraries [1]. This structural feature may confer differentiated selectivity in chiral environments or sterically constrained binding pockets, though direct comparative biological data remain unavailable .

Branching Architecture

Context-dependent

Symmetric 1-ethylpropyl vs. asymmetric sec-butyl or linear chains

May support steric interaction profiling

Steric parameters not publicly reported; binding site context review needed

Evidence Dimension	Steric branching architecture
Target Compound Data	Symmetric 1-ethylpropyl (pentan-3-yl) branch at secondary amine nitrogen
Comparator Or Baseline	Butan-2-yl analog: asymmetric sec-butyl branch; 2-Methylpentan-3-yl analog: unsymmetrical branching; Linear pentyl analog: no branching
Quantified Difference	Qualitative difference in steric symmetry and bulk distribution; no numerical steric parameters publicly available
Conditions	Structural comparison based on SMILES notation (CCC(CC)NCCN1CCCCC1 vs. CCC(C)NCCN1CCCCC1 vs. linear C5 chain)

Why This Matters

When optimizing for sterically demanding binding sites, the symmetric branched architecture may reduce steric clashes relative to linear chains, offering a rational basis for selecting this building block over unbranched or asymmetrically branched alternatives.

• [1] Chemsrc. (Pentan-3-yl)[2-(piperidin-1-yl)ethyl]amine, CAS 1247356-26-8. SMILES: CCC(CC)NCCN1CCCCC1. View Source

T-Type Calcium Channel Blockade Activity

Although direct Cav3.1/Cav3.2 electrophysiology data for the target compound are not published, structurally related piperidinyl ethylamine derivatives (e.g., compounds 7b and 10b from Lee et al., 2014) demonstrate potent dual Cav3.1 (α1G) and Cav3.2 (α1H) channel blockade with in vivo antinociceptive efficacy in rat spinal nerve ligation models [1]. The core 2-(piperidin-1-yl)ethanamine scaffold is a recognized pharmacophore for T-type calcium channel engagement, and the pentan-3-yl N-substituent provides a logP of 2.25 that lies within the optimal range (cLogP ~2–3) for CNS exposure required for neuropathic pain indications . The target compound thus represents a logical, purchasable building block for SAR exploration around this validated chemotype.

T-Type Channel Blockade

Class-level

Scaffold matches validated Cav3.1/Cav3.2 pharmacophore; no direct data for target compound

Supports T-type calcium channel pharmacophore exploration

Class-level inference from Lee et al. (2014); in vivo antinociceptive model context

Evidence Dimension	T-type calcium channel inhibitory activity (class-level pharmacophore mapping)
Target Compound Data	No direct Cav3.x data available; core scaffold matches validated T-type blocker pharmacophore; cLogP = 2.2505
Comparator Or Baseline	Compound 7b (Lee et al.): dual Cav3.1/Cav3.2 blocker; Compound 10b: dual Cav3.1/Cav3.2 blocker with in vivo efficacy
Quantified Difference	Class-level: potent T-type blockade demonstrated for piperidinyl ethylamine scaffold; target compound is an uncharacterized analog within this series
Conditions	FDSS and patch-clamp electrophysiology in HEK293 cells expressing Cav3.1 or Cav3.2; rat SNL neuropathic pain model (Lee et al., 2014)

Why This Matters

For medicinal chemistry teams prosecuting T-type calcium channel targets for pain, epilepsy, or related CNS indications, the target compound provides a commercially available, logP-optimized entry point into a scaffold with peer-reviewed in vivo proof-of-concept.

• [1] Lee JH et al. (2014). Synthesis and biological evaluation of 1-(isoxazol-5-ylmethylaminoethyl)-4-phenyl tetrahydropyridine and piperidine derivatives as potent T-type calcium channel blockers with antinociceptive effect in a neuropathic pain model. European Journal of Medicinal Chemistry, 74:246-257. PMID: 24480356. View Source

H-Bond Donor/Acceptor Profile Consistency

The target compound maintains identical hydrogen bond donor (HBD = 1) and acceptor (HBA = 2) counts as its propan-2-yl and butan-2-yl congeners, while its topological polar surface area (TPSA) is predicted to remain constant at approximately 15.3 Ų across the series . The sole physicochemical parameter that differentiates these analogs is lipophilicity (cLogP, and consequently logD at physiological pH). This property orthogonality makes the pentan-3-yl compound a clean probe for isolating the effect of incremental lipophilicity on target binding, off-target selectivity, and ADME properties within a matched molecular pair analysis framework.

HBD/HBA/TPSA Consistency

Reported

HBD=1, HBA=2, TPSA ≈15.3 Ų identical across C3–C5 analogs

Supports logP-isolated SAR analysis

Computational predictions; experimental verification recommended

Evidence Dimension	Hydrogen bond donor/acceptor counts and TPSA
Target Compound Data	HBD = 1; HBA = 2; TPSA ≈ 15.3 Ų (predicted)
Comparator Or Baseline	Propan-2-yl analog: HBD = 1, HBA = 2, TPSA = 15.27 Ų; Butan-2-yl analog: HBD = 1, HBA = 2, TPSA ≈ 15.3 Ų
Quantified Difference	No difference in HBD, HBA, or TPSA; differentiation solely via cLogP
Conditions	Computational chemistry predictions from vendor datasheets (Leyan, Chemscene)

Why This Matters

This property orthogonality enables structure-activity relationship (SAR) studies where only lipophilicity varies, allowing researchers to attribute any differential biological activity specifically to logP-driven effects on membrane partitioning or hydrophobic protein-ligand interactions.

Commercial Availability & Purity Comparison

The pentan-3-yl compound is available from multiple vendors at 95% (MolCore, Bidepharm) to 98% purity (Leyan), with CAS 1247356-26-8. In contrast, the butan-2-yl analog (CAS 1178460-98-4) is listed at 95% and the propan-2-yl analog (CAS 99178-29-7) is listed as discontinued at several suppliers . The 98% purity grade provides tighter quality control for reproducible SAR studies, while the active multi-vendor status reduces single-supplier dependency risk compared to analogs with limited or discontinued stock.

Commercial Availability

Reported

95–98% purity, CAS 1247356-26-8; multi-vendor (Leyan, MolCore, Bidepharm)

Supports procurement continuity and assay reproducibility

Based on vendor catalog snapshots; verify current stock and COA

Evidence Dimension	Commercial purity and vendor availability
Target Compound Data	Purity: 95–98%; CAS 1247356-26-8; active multi-vendor supply (Leyan, MolCore, CymitQuimica, Bidepharm)
Comparator Or Baseline	Propan-2-yl analog: 95%, partially discontinued (CymitQuimica); Butan-2-yl analog: 95%, active supply
Quantified Difference	Purity advantage of up to +3% (98% vs. 95%); broader vendor base for target compound
Conditions	Direct vendor catalog comparison as of 2025–2026

Why This Matters

Higher purity reduces variability in biological assay results, while a broader vendor base ensures uninterrupted procurement for long-term research programs.

Optimal Application Scenarios for (Pentan-3-yl)[2-(piperidin-1-yl)ethyl]amine

CNS Drug Discovery: T-Type Calcium Channels

The compound's piperidinyl ethylamine scaffold maps onto the pharmacophore of validated T-type calcium channel blockers. With a cLogP of 2.2505, it falls within the optimal CNS drug-like range and is suitable as a starting building block or SAR probe for neuropathic pain, epilepsy, or insomnia programs [1]. Its symmetric branched pentan-3-yl group may offer differentiated steric interactions in the Cav3.x binding pocket relative to linear or shorter-chain analogs.

Matched Molecular Pair (MMP) Lipophilicity SAR

Because the pentan-3-yl compound shares identical HBD, HBA, and near-identical TPSA with its propan-2-yl and butan-2-yl homologs, it serves as an ideal probe for isolating the effect of a +0.39 to +0.78 logP increment on target potency, off-target selectivity, metabolic stability, and in vivo pharmacokinetics in a controlled MMP framework .

Fragment-Based Lead Generation: Intermediate Lipophilicity

At MW 198.35 g/mol and cLogP 2.25, the compound falls within lead-like property space (MW < 250, logP < 3) suitable for fragment elaboration. Its 95–98% purity grade and multi-vendor availability make it a reliable choice for high-throughput chemistry workflows in fragment-to-lead optimization .

CNS-Penetrant Chemical Probe Design

The balanced lipophilicity (cLogP 2.2505) and the presence of a basic piperidine nitrogen (pKa ~8–9, predicted) support the design of CNS-penetrant chemical probes. When appended to appropriate warheads or pharmacophores, the pentan-3-yl substituted ethylamine linker may confer favorable brain-to-plasma ratios, as inferred from class-level data on piperidinyl ethylamine CNS agents [2].

Application

Selection Property

Validation Focus

T-type calcium channel SAR exploration

Piperidinyl ethylamine pharmacophore

Cav3.x binding pocket steric interactions

Matched molecular pair lipophilicity analysis

Identical HBD/HBA/TPSA across analogs

LogP-driven potency and ADME differentiation

Fragment-based lead elaboration

Lead-like molecular weight and lipophilicity window

Synthetic tractability and fragment growth

CNS chemical probe design

Basic piperidine nitrogen and balanced logP

Brain-to-plasma ratio assessment in CNS models

• [1] Lee JH et al. (2014). Synthesis and biological evaluation of piperidine derivatives as potent T-type calcium channel blockers. European Journal of Medicinal Chemistry, 74:246-257. PMID: 24480356. View Source
• [2] Lee JH et al. (2014). T-type calcium channel blockers with antinociceptive effect in a neuropathic pain model. Eur J Med Chem. View Source